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Compound of Interest

Compound Name: 2-lodo-6-methylpyridine

Cat. No.: B1337604

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the key physical properties of 2-lodo-6-
methylpyridine, a versatile building block in organic synthesis. Due to the limited availability of
experimentally determined data, this document presents predicted values for its boiling point
and density. Furthermore, it outlines generalized, yet detailed, experimental protocols for the
determination of these fundamental physical characteristics. The guide also illustrates a
common synthetic application of this compound, the Suzuki-Miyaura cross-coupling reaction,
through a detailed workflow diagram.

Physical Properties of 2-lodo-6-methylpyridine

The physical properties of 2-lodo-6-methylpyridine are crucial for its handling, reaction setup,
and purification. While experimentally determined values are not readily available in the
surveyed literature, computational predictions provide valuable estimates for these properties.

Physical Property Predicted Value
Boiling Point 222.1 £ 20.0 °C at 760 mmHg[1][2]
Density 1.8 £ 0.1 g/cm?3[2]

Note: The presented data are predicted values obtained from computational modeling.
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Experimental Protocols

The following sections describe standard laboratory procedures for the experimental
determination of the boiling point and density of a liquid organic compound such as 2-lodo-6-
methylpyridine.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the
surrounding atmospheric pressure. A common and effective method for determining the boiling
point of a small sample is the micro-boiling point or Siwoloboff method.

Materials:

e Capillary tube (sealed at one end)

Small test tube or sample tube

Thermometer with appropriate range

Heating apparatus (e.g., oil bath, melting point apparatus with a heating block)

Sample of 2-lodo-6-methylpyridine

Rubber band or wire for attaching the sample tube to the thermometer
Procedure:

o Sample Preparation: A small amount of 2-lodo-6-methylpyridine (a few drops) is placed
into the small test tube.

o Capillary Inversion: A capillary tube, sealed at one end, is inverted and placed (open end
down) into the sample in the test tube.

o Apparatus Assembly: The test tube is securely attached to a thermometer using a rubber
band or wire. The bulb of the thermometer should be level with the bottom of the test tube.
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e Heating: The assembly is immersed in a heating bath (e.g., mineral oil). The heating should
be gradual and controlled.

o Observation: As the temperature rises, a stream of bubbles will emerge from the open end of
the capillary tube. This is due to the expansion of the air trapped inside.

» Boiling Point Identification: Heating is continued until a continuous and rapid stream of
bubbles is observed, indicating that the vapor pressure of the sample is overcoming the
atmospheric pressure. At this point, the heat source is removed, and the apparatus is
allowed to cool slowly.

e Recording the Boiling Point: The boiling point is the temperature at which the liquid just
begins to enter the capillary tube as the apparatus cools. This is the point where the vapor
pressure of the sample equals the atmospheric pressure.

Determination of Density

The density of a substance is its mass per unit volume. For a liquid like 2-lodo-6-
methylpyridine, this can be accurately determined using a pycnometer or, more simply, with a
graduated cylinder and a balance for a less precise measurement.

Materials:

Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary tube
through it)

e Analytical balance (accurate to at least 0.001 g)
e Thermometer

» Water bath

o Sample of 2-lodo-6-methylpyridine

« Distilled water

Procedure:
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o Mass of the Empty Pycnometer: The clean and dry pycnometer is weighed accurately on an
analytical balance.

» Mass of the Pycnometer with Water: The pycnometer is filled with distilled water and placed
in a water bath at a constant, known temperature (e.g., 20 °C) until it reaches thermal
equilibrium. The water level is adjusted to the mark on the pycnometer, any excess is wiped
off, and the pycnometer is weighed again.

o Mass of the Pycnometer with Sample: The pycnometer is emptied, dried thoroughly, and
then filled with 2-lodo-6-methylpyridine. It is brought to the same constant temperature in
the water bath, the liquid level is adjusted to the mark, and it is weighed for a third time.

» Calculation of Density: The density of the sample is calculated using the following formula:

Density of Sample = [(Mass of Pycnometer with Sample) - (Mass of Empty Pycnometer)] /
[(Mass of Pycnometer with Water) - (Mass of Empty Pycnometer)] * Density of Water at the
experimental temperature

Synthetic Workflow: Suzuki-Miyaura Cross-Coupling

2-lodo-6-methylpyridine is a valuable precursor in various cross-coupling reactions, most
notably the Suzuki-Miyaura reaction, which forms a carbon-carbon bond between an
organohalide and an organoboron compound. This reaction is fundamental in the synthesis of
biaryls and other conjugated systems prevalent in pharmaceuticals and material science.
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Caption: Workflow for a typical Suzuki-Miyaura cross-coupling reaction using 2-lodo-6-

methylpyridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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methylpyridine-boiling-point-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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